Cas no 101832-51-3 (Bicyclo[2.2.1]heptan-2-one,3-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-, oxime)

• Product name: Bicyclo[2.2.1]heptan-2-one,3-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-, oxime
• CAS No: 101832-51-3
• MF: C₁₀H₁₁NO₂F₆
• MW: 291.19024
• CID: 152478
• PubChem ID: 6378239

Bicyclo[2.2.1]heptan-2-one,3-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-, oxime Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,3-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-, oxime
• 1,1,1,3,3,3-hexafluoro-2-[(3Z)-3-hydroxyimino-2-bicyclo[2.2.1]heptanyl]propan-2-ol
• 2-Norbornanone, 3-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-, oxime
• 101832-51-3
• 3-(1,1,1,3,3,3-Hexafluoro-2-hydroxy-2-propyl)-2-norbornanone oxime
• NSC-160177
• NSC160177
• 3-((1-Hydroxy-2,2,2-trifluoro-1-trifluoromethyl)ethyl)-2-norbornanone oxime

• Inchi： InChI=1S/C10H11F6NO2/c11-9(12,13)8(18,10(14,15)16)6-4-1-2-5(3-4)7(6)17-19/h4-6,18-19H,1-3H2/b17-7+
• InChI Key： OESZEXPXLWGOCK-REZTVBANSA-N
• SMILES： O/N=C1\C2CCC(C2)C\1C(C(F)(F)F)(O)C(F)(F)F

Computed Properties

• Exact Mass: 291.06943
• Monoisotopic Mass: 291.069398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.8
• XLogP3: 2.7

Experimental Properties

• Density: 1.71
• Boiling Point: 339.2°Cat760mmHg
• Flash Point: 159°C
• Refractive Index: 1.491
• PSA: 52.82
• LogP: 2.71840